5-(ethylthio)-1-mesityl-1H-tetrazole

• IUPAC Name: 5-ethylsulfanyl-1-(2,4,6-trimethylphenyl)tetrazole
• InChI: InChI=1S/C12H16N4S/c1-5-17-12-13-14-15-16(12)11-9(3)6-8(2)7-10(11)4/h6-7H,5H2,1-4H3
• InChI Key: UQIRJJHBOQEASA-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=NN1C2=C(C=C(C=C2C)C)C
• Molecular Formula: C12H16N4S
• Molecular Weight: 248.35 g/mol

Description

5-(ethylthio)-1-mesityl-1H-tetrazole, commonly known as ETT, is a tetrazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmacology, materials science, and explosives. ETT has been synthesized using different methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of ETT is not fully understood, but it is believed to involve the inhibition of bacterial cell wall synthesis. ETT has been shown to bind to the active site of the enzyme MurA, which is involved in the biosynthesis of peptidoglycan, a key component of bacterial cell walls. This binding inhibits the activity of MurA, leading to the disruption of bacterial cell wall synthesis and ultimately cell death.
Biochemical and Physiological Effects:
ETT has been shown to have low toxicity in vitro and in vivo, with no significant adverse effects observed in animal studies. ETT has also been shown to have low cytotoxicity in human cell lines, indicating its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

ETT has several advantages for lab experiments, including its high stability and solubility in water and organic solvents. ETT is also relatively easy to synthesize, making it readily available for research purposes. However, ETT can be expensive to produce in large quantities, and its purity can be affected by the synthesis method used.

Future Directions

There are several future directions for research on ETT, including:
1. Further studies on the mechanism of action of ETT, particularly its interactions with bacterial cell wall synthesis enzymes.
2. Development of ETT derivatives with improved antimicrobial and anticancer activity.
3. Investigation of the potential of ETT as a building block for the synthesis of novel materials with applications in catalysis, drug delivery, and gas storage.
4. Studies on the sensitivity, stability, and detonation properties of ETT and its potential as an explosive material.
5. Investigation of the potential of ETT as a therapeutic agent for other diseases, such as fungal infections and parasitic diseases.
In conclusion, ETT is a tetrazole derivative that has potential applications in various fields, including pharmacology, materials science, and explosives. ETT has been synthesized using different methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. Further research on ETT is needed to fully understand its potential applications and limitations.

Synthesis Methods

ETT can be synthesized using different methods, including the reaction of mesityl azide with ethanethiol in the presence of copper(I) iodide and triphenylphosphine, or by reacting mesityl azide with ethanethiol in the presence of sodium hydride. The synthesis of ETT using different methods has been reported in the literature, and the yield and purity of the product can vary depending on the reaction conditions.

Scientific Research Applications

ETT has been studied extensively for its potential applications in various fields. In pharmacology, ETT has been shown to have antimicrobial activity against different strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE). ETT has also been studied for its potential as an anticancer agent, with promising results in inhibiting the growth of different cancer cell lines.
In materials science, ETT has been used as a building block for the synthesis of novel materials, including metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials have potential applications in gas storage, catalysis, and drug delivery.
ETT has also been studied for its potential as an explosive material, with research focused on understanding its sensitivity, stability, and detonation properties.